N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(5-fluoro-1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-6-yl)-2-methyl-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H16FN5O3S2/c1-21-15(9-12(20-21)16-5-4-6-27-16)17(24)19-11-8-14-13(7-10(11)18)22(2)28(25,26)23(14)3/h4-9H,1-3H3,(H,19,24)
• InChI Key: QJJWXFHJTXGOIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NC3=CC4=C(C=C3F)N(S(=O)(=O)N4C)C
• Molecular Formula: C17H16FN5O3S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 2034403-79-5

Description

“N-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide” is a chemical compound. It is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular formula of this compound is C15H12FN5O3S2. The average mass is 393.41 Da.

Physical and Chemical Properties Analysis

The molecular formula of this compound is C15H12FN5O3S2. The average mass is 393.41 Da.

Scientific Research Applications

Antibacterial Agents

Research has demonstrated the synthesis and evaluation of compounds structurally related to the specified molecule, highlighting their promising antibacterial activities. For example, novel analogs designed and synthesized based on similar structural frameworks have displayed significant inhibitory effects against bacteria such as Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017). These findings suggest potential applications of the given compound in developing new antibacterial agents.

Anticancer Activity

Another area of research interest is the anticancer activity of compounds with similar structural characteristics. Studies have shown that certain compounds exhibit potent cytotoxic effects against various cancer cell lines, including hepatocellular carcinoma and leukemia (Sunil et al., 2010), (Mert et al., 2014). These studies highlight the potential for utilizing structurally similar compounds in the development of new anticancer therapeutics.

Antioxidant Properties

The antioxidant properties of compounds structurally related to the specified molecule have also been explored. For instance, research has indicated that certain triazolo-thiadiazoles exhibit significant antioxidant activity, underscoring their potential utility in combating oxidative stress-related diseases (Sunil et al., 2010).

Safety and Hazards

This compound is not intended for human or veterinary use and is for research use only. Specific safety and hazard information was not found in the search results.